Cas no 1448029-21-7 (N'-(2-cyanophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N'-(2-cyanophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 1448029-21-7
• MF: C₂₀H₂₀N₄O₄
• MW: 380.397204399109
• CID: 6169659
• PubChem ID: 71786791
• Update Time: 2025-06-18

N'-(2-cyanophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-cyanophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}ethanediamide
• N'-(2-cyanophenyl)-N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]oxamide
• N'-(2-cyanophenyl)-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}ethanediamide
• N1-(2-cyanophenyl)-N2-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)oxalamide
• AKOS024535465
• F6178-6798
• 1448029-21-7

• Inchi： 1S/C20H20N4O4/c21-11-15-3-1-2-4-17(15)23-19(26)18(25)22-12-14-5-8-24(9-6-14)20(27)16-7-10-28-13-16/h1-4,7,10,13-14H,5-6,8-9,12H2,(H,22,25)(H,23,26)
• InChI Key： SSOGZFLTSYXQNY-UHFFFAOYSA-N
• SMILES： O=C(C1=COC=C1)N1CCC(CNC(C(NC2C=CC=CC=2C#N)=O)=O)CC1

Computed Properties

• Exact Mass: 380.14845513g/mol
• Monoisotopic Mass: 380.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-cyanophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}ethanediamide

Professional Introduction to Compound with CAS No. 1448029-21-7 and Product Name: N'-(2-cyanophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}ethanediamide

The compound with the CAS number 1448029-21-7 and the product name N'-(2-cyanophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}ethanediamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups, including the 2-cyanophenyl and furan-3-carbonyl moieties, as well as the piperidin-4-ylmethyl substituent, contributes to its unique chemical properties and reactivity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit promising biological activities. The presence of the furan-3-carbonyl group in this molecule suggests potential interactions with biological targets, making it a valuable candidate for further investigation. Furan derivatives are well-known for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of the piperidin-4-ylmethyl moiety further enhances the compound's structural diversity, which is often crucial for optimizing pharmacokinetic and pharmacodynamic properties.

The 2-cyanophenyl group introduces a cyano functionality, which can participate in hydrogen bonding and other non-covalent interactions with biological targets. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in disease pathways. The ethanediamide backbone provides a flexible scaffold that can be modified to improve solubility, bioavailability, and metabolic stability. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery efforts.

Recent studies have highlighted the importance of rational drug design approaches that leverage computational modeling and high-throughput screening techniques. The compound in question has been subjected to virtual screening using molecular docking algorithms to identify potential binding interactions with target proteins. Preliminary results indicate that it may interact with enzymes involved in metabolic pathways relevant to neurological disorders. This aligns with ongoing research efforts aimed at developing treatments for conditions such as Alzheimer's disease and Parkinson's disease, where modulation of enzyme activity is a key therapeutic strategy.

Furthermore, the synthesis of this compound represents a testament to the advancements in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyanation, carbonylation, and nucleophilic substitution reactions. Each step has been optimized to ensure high yield and purity, which are critical for subsequent biological evaluation. The use of advanced synthetic methodologies not only facilitates the production of this compound but also provides valuable insights into scalable synthetic routes that can be applied to other structurally related molecules.

The biological evaluation of N'-(2-cyanophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}ethanediamide has revealed intriguing properties that warrant further exploration. In vitro assays have demonstrated modest activity against certain cancer cell lines, suggesting potential therapeutic applications in oncology. Additionally, preliminary pharmacokinetic studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for evaluating drug candidate suitability. These findings underscore the importance of comprehensive characterization before advancing into clinical trials.

The integration of cutting-edge technologies such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy has been instrumental in elucidating the structure-function relationships of this compound. High-resolution NMR spectra provide detailed information about molecular conformation and dynamics, while mass spectrometry enables accurate molecular weight determination and fragmentation pattern analysis. These analytical techniques are indispensable for confirming structural integrity and purity prior to biological testing.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into tangible therapeutic benefits. The compound's unique structural features make it an attractive candidate for further development by interdisciplinary teams specializing in medicinal chemistry, biochemistry, and pharmacology. By leveraging expertise across these domains, researchers can accelerate the discovery process and bring novel treatments to patients who need them most.

In conclusion,N'-(2-cyanophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}ethanediamide exemplifies the innovative spirit driving modern chemical biology research. Its complex architecture and promising biological profile position it as a compelling candidate for future drug development initiatives. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs through targeted therapeutic intervention.